Cas no 16222-44-9 (4-(Trifluoromethyl)-1-tert-butoxybenzene)

• Product Name: 4-(Trifluoromethyl)-1-tert-butoxybenzene
• CAS No: 16222-44-9
• MF: C₁₁H₁₃F₃O
• MW: 218.215533971786
• CID: 121500
• PubChem ID: 15864398
• Update Time: 2025-04-18

4-(Trifluoromethyl)-1-tert-butoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(1,1-dimethylethoxy)-4-(trifluoromethyl)-
• 1-[(2-methylpropan-2-yl)oxy]-4-(trifluoromethyl)benzene
• 4-(Trifluoromethyl)-1-tert-butoxybenzene
• 4-(TERT-BUTOXY)BENZOTRIFLUORIDE
• tert-butyl 4-(trifluoromethyl)phenyl ether
• tert-Butyl 4-trifluoromethylphenyl ether
• BS-21629
• 4-(TERT-BUTOXY)BENZOTRIFLUORIDE, 97per cent MIN.
• 1-tert-Butoxy-4-(trifluoromethyl)benzene
• 1-(tert-Butoxy)-4-(trifluoromethyl)benzene
• 16222-44-9
• DTXSID90578960
• CS-0447700
• 4-(TERT-BUTOXY)BENZOTRIFLUORIDE, 97% MIN.
• YXTJJRXJNYHJPU-UHFFFAOYSA-N
• MFCD09763645
• Benzene, 1-(1,1-dimethylethoxy)-4-(trifluoromethyl)-
• p-(trifluoro-methyl)phenyl t-butyl ether
• AKOS015995501
• SCHEMBL11887280
• 1-(tert-Butoxy)-4-trifluoromethylbenzene
• tert-Butyl 4-(trifluoromethyl)phenyl ether, 1-(tert-Butoxy)-4-(trifluoromethyl)benzene

• MDL： MFCD09763645
• Inchi： 1S/C11H13F3O/c1-10(2,3)15-9-6-4-8(5-7-9)11(12,13)14/h4-7H,1-3H3
• InChI Key： YXTJJRXJNYHJPU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 218.09189
• Monoisotopic Mass: 218.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.110
• Boiling Point: 218 ºC
• Flash Point: 93 ºC
• Refractive Index: 1.439
• PSA: 9.23